Cas no 2248374-83-4 (Tert-butyl 5-amino-4-cyano-2-methylfuran-3-carboxylate)

• Product Name: Tert-butyl 5-amino-4-cyano-2-methylfuran-3-carboxylate
• CAS No: 2248374-83-4
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 6086121
• PubChem ID: 137941989
• Update Time: 2025-10-28

Tert-butyl 5-amino-4-cyano-2-methylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6510670
• Tert-butyl 5-amino-4-cyano-2-methylfuran-3-carboxylate
• 2248374-83-4

• Inchi： 1S/C11H14N2O3/c1-6-8(7(5-12)9(13)15-6)10(14)16-11(2,3)4/h13H2,1-4H3
• InChI Key： MBJWKIZKSVMWBL-UHFFFAOYSA-N
• SMILES： O(C(C1C(C#N)=C(N)OC=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 89.2Ų

Additional information on Tert-butyl 5-amino-4-cyano-2-methylfuran-3-carboxylate

Comprehensive Overview of Tert-butyl 5-amino-4-cyano-2-methylfuran-3-carboxylate (CAS No. 2248374-83-4)

Tert-butyl 5-amino-4-cyano-2-methylfuran-3-carboxylate (CAS No. 2248374-83-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique furan ring structure, is widely utilized as a key intermediate in the synthesis of bioactive molecules. The presence of functional groups such as amino, cyano, and carboxylate makes it a versatile building block for drug discovery and material science applications.

In recent years, the demand for furan-based derivatives has surged due to their potential in developing novel therapeutics. Researchers are particularly interested in Tert-butyl 5-amino-4-cyano-2-methylfuran-3-carboxylate for its role in creating small-molecule inhibitors and heterocyclic compounds. Its structural features align with current trends in green chemistry and sustainable synthesis, addressing the growing need for environmentally friendly processes in industrial applications.

The compound’s CAS No. 2248374-83-4 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemical research. Users often inquire about its synthetic routes, physicochemical properties, and applications in medicinal chemistry. For instance, questions like “How to synthesize Tert-butyl 5-amino-4-cyano-2-methylfuran-3-carboxylate?” or “What are the uses of furan-3-carboxylate derivatives?” are common in search engines, highlighting its practical significance.

From a technical perspective, Tert-butyl 5-amino-4-cyano-2-methylfuran-3-carboxylate exhibits notable stability under standard conditions, making it suitable for storage and transportation. Its molecular weight and solubility profile are critical parameters for researchers optimizing reaction conditions. Additionally, the tert-butyl group enhances its lipophilicity, which is advantageous in drug design for improving bioavailability.

The compound’s applications extend beyond pharmaceuticals. It is also explored in material science for developing advanced polymers and functional materials. The integration of cyano and amino groups offers opportunities for further chemical modifications, enabling the creation of tailored materials with specific properties. This versatility aligns with the increasing focus on multifunctional compounds in high-tech industries.

In conclusion, Tert-butyl 5-amino-4-cyano-2-methylfuran-3-carboxylate (CAS No. 2248374-83-4) stands out as a valuable compound in contemporary research. Its diverse applications, coupled with its structural uniqueness, make it a subject of ongoing exploration. As the scientific community continues to prioritize innovative synthesis and sustainable chemistry, this compound is poised to play a pivotal role in future advancements.